Cas no 1040639-88-0 (3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide)

• Product Name: 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide
• CAS No: 1040639-88-0
• MF: C₁₉H₁₆F₃N₃O₄S₂
• MW: 471.473252296448
• CID: 5995239
• PubChem ID: 27376669
• Update Time: 2025-10-29

3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide
• 3-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide
• 1040639-88-0
• AKOS024506918
• VU0641998-1
• 3-(2-(phenylsulfonamido)thiazol-4-yl)-N-(4-(trifluoromethoxy)phenyl)propanamide
• F5326-0030

• Inchi： 1S/C19H16F3N3O4S2/c20-19(21,22)29-15-9-6-13(7-10-15)23-17(26)11-8-14-12-30-18(24-14)25-31(27,28)16-4-2-1-3-5-16/h1-7,9-10,12H,8,11H2,(H,23,26)(H,24,25)
• InChI Key： WYQLDLYYYCJARD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=NC(=CS1)CCC(NC1C=CC(=CC=1)OC(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 471.05343283g/mol
• Monoisotopic Mass: 471.05343283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 134Ų

Additional information on 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide

Comprehensive Overview of 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide (CAS No. 1040639-88-0)

3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide, with the CAS number 1040639-88-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzenesulfonamido-thiazole core with a trifluoromethoxyphenyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular interactions and bioactivity, which could pave the way for novel therapeutic agents.

The compound's chemical structure is characterized by the presence of a thiazole ring, a sulfonamide group, and a trifluoromethoxy substituent. These functional groups contribute to its distinct physicochemical properties, such as solubility, stability, and binding affinity. In recent years, the demand for sulfonamide derivatives has surged due to their versatility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. This aligns with the growing trend of targeted drug design and personalized medicine, which are hot topics in the scientific community.

One of the key areas of exploration for 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide is its potential role in addressing inflammatory diseases and metabolic disorders. Given the rising global prevalence of conditions such as diabetes and autoimmune diseases, researchers are actively investigating compounds with anti-inflammatory and metabolic regulatory properties. The trifluoromethoxy group in this compound is particularly noteworthy, as fluorinated compounds are often associated with enhanced bioavailability and metabolic stability, making them attractive candidates for drug development.

From a synthetic chemistry perspective, the preparation of CAS 1040639-88-0 involves multi-step organic reactions, including sulfonylation, cyclization, and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's synthesis has been optimized to meet the stringent requirements of pharmaceutical-grade materials, reflecting the industry's focus on green chemistry and sustainable manufacturing. This resonates with the increasing emphasis on environmentally friendly practices in chemical production.

In addition to its potential therapeutic applications, 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide is also being studied for its mechanistic insights into signal transduction pathways. Understanding how this compound interacts with biological targets could provide valuable clues for the development of next-generation drugs. This is particularly relevant in the context of cancer research, where small molecules like this are being explored for their ability to modulate cell proliferation and apoptosis.

The growing interest in CAS 1040639-88-0 is also reflected in the increasing number of patent filings and scientific publications related to its derivatives. This highlights the compound's potential as a scaffold for drug design and its relevance in intellectual property discussions. As the pharmaceutical industry continues to evolve, compounds like this are likely to play a pivotal role in shaping the future of precision medicine and biomarker discovery.

In summary, 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide (CAS No. 1040639-88-0) represents a promising avenue for scientific exploration. Its unique chemical properties, combined with its potential biological activities, make it a valuable subject for ongoing research. Whether in the context of drug development, mechanistic studies, or sustainable synthesis, this compound exemplifies the intersection of chemistry and biology in modern science.